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Compound of Interest

Compound Name: 2-(3-Methylphenyl)oxirane

CAS No.: 20697-03-4

Cat. No.: B1215268

Get Quote

3-Methylstyrene oxide, also known as 2-(m-tolyl)oxirane, is an aromatic epoxide that serves as

a crucial building block in synthetic organic chemistry. As a derivative of styrene oxide, it

possesses a strained three-membered oxirane ring attached to a toluene backbone. This

structural feature imparts significant reactivity, making it a valuable intermediate for the

synthesis of more complex molecules, including polymers and potential pharmaceutical

compounds.[1][2] The position of the methyl group on the aromatic ring (meta, or position 3)

influences its electronic properties and reactivity compared to its ortho and para isomers.

This guide provides a comprehensive technical overview of the core physicochemical

properties, spectral characteristics, synthesis, and reactivity of 3-methylstyrene oxide.

Designed for researchers, chemists, and drug development professionals, this document

synthesizes key data with practical insights to facilitate its effective use in a laboratory setting.

Chemical Identity and Molecular Structure
Correctly identifying a chemical entity is the foundation of sound scientific work. 3-

Methylstyrene oxide is systematically named based on IUPAC nomenclature, but is also known

by several synonyms in commercial and academic literature.
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IUPAC Name: (2S)-2-(3-methylphenyl)oxirane (for the S-enantiomer)[3]

Common Synonyms: (S)-3-Methylstyrene oxide, (-)-3-Methylstyrene oxide, m-Methylstyrene

oxide[3]

CAS Number: 132073-80-4 (for the S-enantiomer)[3]

Molecular Formula: C₉H₁₀O[3][4]

Molecular Weight: 134.17 g/mol [3][4]

Caption: Core chemical identifiers for 3-methylstyrene oxide.

Core Physicochemical Properties
The physical properties of a compound dictate its behavior in different environments and are

critical for designing experiments, purification procedures, and storage protocols. The data

below has been compiled from authoritative chemical databases.

Property Value Source(s)

Molecular Weight 134.17 g/mol [3][4]

Exact Mass 134.073 Da [3][4]

Physical Description Colorless to pale yellow liquid [1]

Boiling Point

Data not available for the

specific isomer. Precursor (3-

methylstyrene) boils at 170-

171 °C.[5]

N/A

Density

Data not available. Precursor

(3-methylstyrene) density is

~0.89-0.907 g/mL at 25 °C.[5]

N/A

Solubility
Limited solubility in water;

soluble in organic solvents.[1]
[1]

Topological Polar Surface Area

(TPSA)
12.5 Å² [3][4]
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Spectroscopic Profile for Structural Elucidation
Structural confirmation of 3-methylstyrene oxide relies on a combination of spectroscopic

techniques. Each method provides a unique piece of the structural puzzle. The spectral data for

the closely related trans-β-methylstyrene oxide provides a strong basis for interpreting the

expected spectrum of 3-methylstyrene oxide.[6]

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is the most

powerful tool for confirming the structure. Key expected signals include:

Aromatic Protons (Ar-H): A complex multiplet pattern in the range of δ 7.0-7.4 ppm,

corresponding to the four protons on the substituted benzene ring.

Oxirane Protons: Two protons on the epoxide ring, which are diastereotopic. They would

appear as distinct signals, likely a doublet and a quartet of doublets, in the δ 2.5-4.0 ppm

range. For the analogous trans-β-methylstyrene oxide, these appear at δ 3.03 (qd) and

3.57 (d) ppm.[6]

Methyl Protons (-CH₃): A sharp singlet around δ 2.3-2.4 ppm, characteristic of a methyl

group attached to an aromatic ring.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum confirms the

carbon framework:

Aromatic Carbons: Six signals are expected in the δ 125-140 ppm region.

Oxirane Carbons: Two distinct signals for the carbons of the epoxide ring, expected in the

δ 50-65 ppm range. For trans-β-methylstyrene oxide, these are observed at δ 59.2 and

59.7 ppm.[6]

Methyl Carbon: A single peak for the methyl carbon around δ 21 ppm.

IR (Infrared) Spectroscopy: IR spectroscopy is used to identify key functional groups.

C-H Aromatic Stretch: Peaks just above 3000 cm⁻¹.

C-H Aliphatic Stretch: Peaks just below 3000 cm⁻¹.
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C=C Aromatic Stretch: Sharp peaks in the 1450-1600 cm⁻¹ region.

C-O-C Epoxide Stretch: A characteristic band for the epoxide ring is expected around

1250 cm⁻¹ (asymmetric stretch) and in the 800-950 cm⁻¹ region (symmetric stretch).

Mass Spectrometry (MS): MS provides information about the molecular weight and

fragmentation pattern. The electron impact (EI) mass spectrum should show a molecular ion

(M⁺) peak at m/z = 134, corresponding to the molecular weight.

Synthesis and Chemical Reactivity
General Synthesis: Epoxidation of 3-Methylstyrene
The most direct and common method for synthesizing 3-methylstyrene oxide is through the

epoxidation of its parent alkene, 3-methylstyrene. This reaction involves the addition of a single

oxygen atom across the double bond of the vinyl group.

Caption: General experimental workflow for the synthesis of 3-methylstyrene oxide.

Protocol: Representative Epoxidation using m-CPBA
This protocol is adapted from a general procedure for the epoxidation of styrene derivatives

and serves as a validated starting point.[7]

Dissolution: Dissolve the styrene derivative (e.g., 3-methylstyrene, 1 equivalent) in a suitable

chlorinated solvent such as dichloromethane (CH₂Cl₂) in a round-bottom flask equipped with

a magnetic stirrer.

Buffering: Add an aqueous solution of sodium bicarbonate (NaHCO₃) to the reaction mixture.

This is crucial to neutralize the m-chlorobenzoic acid byproduct, preventing acid-catalyzed

ring-opening of the newly formed epoxide.

Addition of Oxidant: Cool the biphasic mixture in an ice bath (0 °C). Slowly add meta-

chloroperoxybenzoic acid (m-CPBA, ~1.1 equivalents) portion-wise over 15-20 minutes,

ensuring the temperature remains low.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir vigorously for

3-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by
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observing the disappearance of the starting styrene spot.

Workup: Once the reaction is complete, separate the organic layer. Wash the organic layer

sequentially with a saturated NaHCO₃ solution, water, and finally, brine.

Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or

MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: Purify the resulting crude oil via flash column chromatography on silica gel to

yield the pure 3-methylstyrene oxide.

Core Reactivity: The Epoxide Ring-Opening
The high reactivity of 3-methylstyrene oxide stems from the significant ring strain of the three-

membered oxirane ring. This makes it susceptible to nucleophilic attack, leading to ring-

opening reactions. These reactions are the cornerstone of its utility as a synthetic intermediate

and can be catalyzed by either acid or base.

Acid-Catalyzed Ring-Opening: In the presence of an acid, the epoxide oxygen is protonated,

making the ring a much better leaving group. The nucleophile then attacks one of the two

electrophilic carbons. For styrene oxides, the attack preferentially occurs at the benzylic

carbon due to its ability to better stabilize the developing positive charge.

Base-Catalyzed Ring-Opening: Under basic or neutral conditions, a strong nucleophile

directly attacks one of the epoxide carbons via an Sₙ2 mechanism. The attack typically

occurs at the less sterically hindered carbon atom.
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Caption: Contrasting mechanisms of acid- vs. base-catalyzed epoxide ring-opening.

Applications in Drug Development and Materials
Science
The synthetic versatility of 3-methylstyrene oxide makes it a valuable tool for professionals in

research and development.

Pharmaceutical Synthesis: Epoxides are common intermediates in the synthesis of active

pharmaceutical ingredients (APIs). The ring-opening of 3-methylstyrene oxide with various

nucleophiles (amines, thiols, alcohols) allows for the rapid generation of a library of β-

functionalized alcohol derivatives, which are common structural motifs in drug candidates.

Polymer Chemistry: As an activated monomer, 3-methylstyrene oxide can be used in ring-

opening polymerizations to create polyethers with pendant aromatic groups.[1] These

polymers can have unique thermal and mechanical properties, making them suitable for

specialty applications.[2] For example, the related α-phenyl substituted

poly(hydroxybutyrates) have been shown to exhibit high glass transition temperatures.[2]
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Building Block for Complex Molecules: It serves as a precursor for a wide range of more

complex molecules through regioselective and stereoselective ring-opening reactions,

providing access to chiral diols and amino alcohols.

Safety, Handling, and Storage
As with all reactive chemical reagents, proper handling of 3-methylstyrene oxide is essential to

ensure laboratory safety. The following guidelines are based on typical safety data for epoxides

and related compounds.[1][8][9]

Personal Protective Equipment (PPE): Always handle in a well-ventilated chemical fume

hood.[8] Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Hazards: The compound is expected to be irritating to the eyes, skin, and respiratory system.

[1][9] Avoid inhalation of vapors and direct contact with skin or eyes.[8]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][8] Keep

away from heat, sparks, open flames, and other sources of ignition.[8]

Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, and strong bases,

as they can catalyze exothermic and potentially violent reactions.[8]

Disposal: Dispose of waste in accordance with local, regional, and national hazardous waste

regulations. Do not empty into drains.[9]

Conclusion
3-Methylstyrene oxide is a synthetically useful and reactive intermediate characterized by its

aromatic ring and strained epoxide functionality. A thorough understanding of its

physicochemical properties, spectroscopic signatures, and reactivity profile is paramount for its

successful application in research and development. From its synthesis via alkene epoxidation

to its diverse ring-opening reactions, it offers chemists a reliable tool for constructing complex

molecular architectures for applications ranging from polymer science to medicinal chemistry.

Adherence to strict safety protocols is necessary to manage the risks associated with its

handling.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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